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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the radiological properties, health hazards,

and safety protocols associated with Promethium-145 (Pm-145). The information is intended

to support safe laboratory practices and risk assessment in research and development settings.

Introduction to Promethium-145
Promethium-145 is a radioactive isotope of the lanthanide element promethium. It is the most

stable isotope of promethium, with a half-life of 17.7 years.[1] Unlike other commercially used

isotopes like Promethium-147, Pm-145 is not a primary beta emitter. Instead, it decays

primarily through electron capture to Neodymium-145 (Nd-145), with a very rare alpha decay to

Praseodymium-141.[1] This decay mechanism results in the emission of a cascade of low-

energy Auger electrons and characteristic X-rays, which are the primary radiological

considerations for health and safety.

Radiological Properties
A thorough understanding of the radiological properties of Promethium-145 is fundamental to

implementing appropriate safety measures. The key characteristics are summarized in the

tables below.

Physical and Radiological Characteristics
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Property Value Reference

Half-life 17.7 years [1]

Primary Decay Mode Electron Capture (>99%) [1]

Secondary Decay Mode Alpha Decay (~2.8 x 10⁻⁷ %) [1]

Decay Product (EC) Neodymium-145 (Stable) [1]

Decay Product (Alpha) Praseodymium-141 (Stable) [1]

Specific Activity 5.1 TBq/g (139 Ci/g) [1]

Emissions Data
The decay of Promethium-145 by electron capture results in vacancies in the electron shells,

which are filled by electrons from outer shells. The excess energy is released as characteristic

X-rays or through the emission of Auger electrons. The following table details the primary

emissions of concern.
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Radiation Type
Mean Energy per
Disintegration (MeV)

Major Emission Energies
and Intensities

Auger Electrons 0.01258

A spectrum of low-energy

electrons with multiple discrete

peaks. Notable emissions

include those with energies of

approximately 0.0000137 MeV

(Yield: 11.98), 0.0000785 MeV

(Yield: 1.215), 0.0000939 MeV

(Yield: 4.532), and a range of

others with varying intensities.

[2]

X-rays 0.0315

A series of characteristic X-

rays, primarily from the K and

L shells of Neodymium. Key

energies include approximately

0.0368 MeV (Yield: 0.2163),

0.0374 MeV (Yield: 0.3939),

and 0.0423 MeV (Yield:

0.0753).[2]

Gamma Rays Not a significant emission

A very low intensity gamma ray

is emitted at 0.0724 MeV

(Yield: 0.0185).[2]

Health Hazards
The primary health hazard associated with Promethium-145 is internal exposure. Due to the

low energy and short range of Auger electrons, external exposure poses a minimal risk.

Internal Exposure
If inhaled or ingested, Promethium-145 can be transported to and accumulate in various

organs, with a significant affinity for bone surfaces. The high linear energy transfer (LET)

characteristics of Auger electrons mean that they deposit their energy very densely in the
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immediate vicinity of the decay event. This localized energy deposition can lead to significant

damage to sensitive cellular structures, particularly DNA.

The biological effects of Auger electron emitters are of particular concern when the radionuclide

is localized within or near the cell nucleus, where it can cause complex, difficult-to-repair DNA

double-strand breaks. This can lead to an increased risk of cancer and other stochastic health

effects.

Dosimetric Data
To control occupational exposure, Annual Limits on Intake (ALI) and Derived Air Concentrations

(DAC) have been established. These values represent the intake of a radionuclide that would

result in a committed effective dose equivalent of 0.05 Sv (5 rem) for stochastic effects or a

committed dose equivalent to an organ or tissue of 0.5 Sv (50 rem) for deterministic effects.

Intake Route ALI (µCi) DAC (µCi/ml) Target Organ

Oral Ingestion 1 x 10⁴ - Bone Surface

Inhalation (Class W) 2 x 10² 7 x 10⁻⁸ Bone Surface

Inhalation (Class Y) 2 x 10² 8 x 10⁻⁸ Bone Surface

Data sourced from WAC 246-221-290 Appendix A. Class W and Y refer to the clearance rate

from the pulmonary region of the lung (Weeks and Years, respectively).

Safety Protocols and Procedures
Strict adherence to established safety protocols is essential when handling Promethium-145
to minimize the risk of internal contamination.

Engineering Controls
Fume Hoods: All work with unsealed sources of Promethium-145 that could become

airborne should be conducted in a properly functioning fume hood with a face velocity of at

least 100 feet per minute.
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Glove Boxes: For procedures with a higher risk of generating aerosols, a glove box should

be utilized to provide an additional layer of containment.

Shielding: Due to the low energy of the emitted X-rays, significant shielding is often not

required for small quantities. However, for larger activities, thin lead or lead-impregnated

acrylic shielding can be used to reduce exposure to low-energy photons. It is important to

note that traditional beta shielding materials like thick plastics are not necessary.

Personal Protective Equipment (PPE)
Gloves: Double gloving with disposable nitrile or latex gloves is mandatory. Gloves should be

monitored frequently for contamination and changed immediately if contamination is

detected or suspected.

Lab Coat: A lab coat should be worn at all times when working with Promethium-145.

Eye Protection: Safety glasses or goggles are required to protect against splashes.

Dosimetry: While external whole-body dosimeters may not accurately reflect the primary

hazard, they should be worn in accordance with institutional policies. Ring dosimeters should

be worn when handling stock solutions.

Decontamination
In the event of a spill or contamination, prompt and thorough decontamination is crucial.

Minor Spills: For small liquid spills, absorb the material with absorbent paper. Clean the area

with a suitable decontamination solution. Since promethium is a lanthanide, decontamination

solutions containing chelating agents like EDTA may be effective. Commercially available

radioactive decontamination solutions are also recommended.

Major Spills: In the case of a larger spill, evacuate the immediate area, notify the Radiation

Safety Officer (RSO), and restrict access.

Personnel Decontamination: If skin contamination occurs, wash the affected area gently with

mild soap and lukewarm water. Avoid harsh scrubbing that could abrade the skin and

increase absorption.
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Experimental Protocols
The following section outlines a generalized workflow for a typical experiment involving the

handling of an unsealed Promethium-145 solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1200467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Waste Disposal

Prepare designated work area in fume hood

Gather all necessary materials (PPE, shielding, solutions)

Don appropriate PPE (double gloves, lab coat, safety glasses)

Retrieve Pm-145 stock from storage

Aliquot required amount of Pm-145 solution

Perform experimental procedure

Frequently monitor gloves for contamination

Segregate liquid and solid radioactive waste

Decontaminate work area and equipment

Perform post-work survey of the area

Remove and dispose of PPE in designated waste

Wash hands thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for handling unsealed Promethium-145.
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Waste Management
Proper management of radioactive waste is critical to ensure the safety of personnel and the

environment.

Waste Segregation: All waste contaminated with Promethium-145 must be segregated from

non-radioactive waste. Liquid and solid waste should be collected in separate, clearly

labeled, and appropriately shielded containers.

Waste Classification: The classification of Promethium-145 waste (e.g., Class A, B, or C) for

disposal will depend on its specific activity and concentration. Refer to local and national

regulations for specific classification criteria.

Disposal: Disposal of Promethium-145 waste must be done through the institution's

licensed radioactive waste disposal program.

Cellular Response to Promethium-145 Exposure
Internalization of Promethium-145 and the subsequent emission of Auger electrons can trigger

a complex cellular response to the induced DNA damage and oxidative stress.

Initial Events

Cellular Damage Signaling Cascades

Cellular Outcomes

Pm-145 Decay
(Auger Electrons)

DNA Double-Strand Breaks

Reactive Oxygen Species (ROS) Generation

ATM/ATR Activation

JNK/MAPK Pathway Activation

NF-κB Activation

DNA Repair

Apoptosis

Cellular Senescence

pro- or anti-apoptotic

Genomic Instabilityif repair fails
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Click to download full resolution via product page

Caption: Cellular signaling pathways activated by Promethium-145 exposure.

The primary cellular response is the activation of the DNA Damage Response (DDR) pathway,

initiated by the sensing of double-strand breaks by proteins such as ATM and ATR. This leads

to cell cycle arrest to allow time for DNA repair. Concurrently, the generation of reactive oxygen

species (ROS) can activate stress-response pathways, including the JNK/MAPK and NF-κB

signaling cascades. The ultimate fate of the cell—survival through successful DNA repair,

programmed cell death (apoptosis), or senescence—depends on the extent of the damage and

the cellular context. Inaccurate repair can lead to genomic instability and an increased risk of

carcinogenesis.

Conclusion
Promethium-145 presents a significant internal radiation hazard due to the localized energy

deposition of its Auger electrons. A thorough understanding of its radiological properties and

the associated health risks is paramount for its safe handling. By implementing robust

engineering controls, utilizing appropriate personal protective equipment, and adhering to strict

experimental and waste disposal protocols, researchers can effectively mitigate the risks

associated with this radionuclide. This guide serves as a foundational resource for developing

institution-specific safety programs for the use of Promethium-145 in research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200467#health-and-safety-considerations-for-
promethium-145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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